Cas no 7225-47-0 (Methyl 2-[[2-[[2-[[2-[(2-acetyloxy-2,3-dimethylbutanoyl)amino]-2-methylpropanoyl]amino]-2-methylpropanoyl]amino]-2-methylpropanoyl]amino]-2-methylpropanoate)

• Product name: Methyl 2-[[2-[[2-[[2-[(2-acetyloxy-2,3-dimethylbutanoyl)amino]-2-methylpropanoyl]amino]-2-methylpropanoyl]amino]-2-methylpropanoyl]amino]-2-methylpropanoate
• CAS No: 7225-47-0
• MF: C₂₅H₄₄N₄O₈
• MW: 528.63886
• CID: 1754236
• PubChem ID: 5232398

Methyl 2-[[2-[[2-[[2-[(2-acetyloxy-2,3-dimethylbutanoyl)amino]-2-methylpropanoyl]amino]-2-methylpropanoyl]amino]-2-methylpropanoyl]amino]-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-[[2-[[2-[[2-[(2-acetyloxy-2,3-dimethylbutanoyl)amino]-2-methylpropanoyl]amino]-2-methylpropanoyl]amino]-2-methylpropanoyl]amino]-2-methylpropanoate
• DTXSID50411889
• 7225-47-0

• Inchi： InChI=1S/C25H44N4O8/c1-14(2)25(12,37-15(3)30)19(34)29-23(8,9)17(32)27-21(4,5)16(31)26-22(6,7)18(33)28-24(10,11)20(35)36-13/h14H,1-13H3,(H,26,31)(H,27,32)(H,28,33)(H,29,34)
• InChI Key： HLVCOUOCNKNUFB-UHFFFAOYSA-N
• SMILES： CC(C)C(C)(C(=O)NC(C)(C)C(=O)NC(C)(C)C(=O)NC(C)(C)C(=O)NC(C)(C)C(=O)OC)OC(=O)C

Computed Properties

• Exact Mass: 528.31612
• Monoisotopic Mass: 528.31591437g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• Rotatable Bond Count: 13
• Complexity: 937
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 169Ų
• XLogP3: 1.3

Experimental Properties

• PSA: 169